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Compound of Interest

Compound Name: 2-Methyldecanoic acid

CAS No.: 24323-23-7

Cat. No.: B1670071

Get Quote

Executive Summary & Molecular Characterization
2-Methyldecanoic acid is a chiral, branched fatty acid (

).[2] Unlike its straight-chain isomer, undecanoic acid, or its parent chain, decanoic acid, the
presence of a methyl group at the

-position (C2) significantly disrupts crystalline packing. This structural modification lowers the
melting point and enhances solubility in organic solvents, making it a critical intermediate in the
synthesis of chiral pheromones and lipophilic drug conjugates.
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Property Value / Characteristic Impact on Solubility

Molecular Weight 186.29 g/mol

Moderate size; diffusion rates

in solvent are typical for lipids.

[2]

Physical State (25°C) Liquid / Low-melting Solid

High miscibility with non-polar

solvents; no lattice energy

barrier to overcome for

dissolution in many organics.

[2]

LogP (Predicted) ~4.1 – 4.5

Highly lipophilic; preferentially

partitions into non-polar

phases.[2]

pKa ~4.83

Weak acid; solubility in

aqueous media is pH-

dependent (soluble as

carboxylate salt at pH > 6).[2]

Chirality (R) and (S) enantiomers

Enantiomers have identical

solubility in achiral solvents but

differ in chiral environments

(e.g., resolving agents).[2]

Solubility Landscape
The solubility of 2-methyldecanoic acid is governed by the principle of "like dissolves like", but

with a steric twist. The

-methyl branch creates a "kink" that prevents the tight Van der Waals packing seen in linear
fatty acids (like stearic or palmitic acid).[2] Consequently, 2-methyldecanoic acid exhibits
higher solubility in organic solvents and a lower critical solution temperature compared to its
linear analogs.[2]

Solvent Compatibility Table
Data synthesized from homologous series behavior (branched C10-C12 fatty acids).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/2-Methylbutanoic_acid
https://en.wikipedia.org/wiki/2-Methylbutanoic_acid
https://en.wikipedia.org/wiki/2-Methylbutanoic_acid
https://en.wikipedia.org/wiki/2-Methylbutanoic_acid
https://en.wikipedia.org/wiki/2-Methylbutanoic_acid
https://www.benchchem.com/product/b1670071/docs?utm_src=pdf-body#solubility-profile-of-2-methyldecanoic-acid-a-technical-guide
https://en.wikipedia.org/wiki/2-Methylbutanoic_acid
https://www.benchchem.com/product/b1670071/docs?utm_src=pdf-body#solubility-profile-of-2-methyldecanoic-acid-a-technical-guide
https://en.wikipedia.org/wiki/2-Methylbutanoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Solvent Solubility Rating Mechanistic Insight

Non-Polar Hexane / Heptane Miscible

Dominant London

Dispersion Forces.[2]

Ideal for extraction

from aqueous phases.

[2]

Toluene Miscible

-interactions from

toluene complement

the hydrophobic tail.

[2] Excellent for reflux

processes.[2]

Polar Aprotic
Chloroform (

)
Very High

Excellent solvent due

to hydrogen bond

donor capability of

to the carbonyl

oxygen.[2]

Acetone High

Good solubility,

though less than

chloroform.[2][3]

Useful for low-

temperature

crystallization if

purification is needed.

[2]

DMSO Moderate

Soluble, but high

viscosity and boiling

point make removal

difficult.[2]

Polar Protic Ethanol / Methanol High Soluble due to H-

bonding with the

carboxyl group.[2]

Solubility decreases

significantly as
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temperature drops

(useful for

recrystallization of

derivatives).[2]

Water Insoluble (<50 mg/L)

Hydrophobic effect

dominates.[2] The

hydrocarbon tail (

) disrupts water

structure too

energetically.[2]

Thermodynamic Modeling
For precise process engineering (e.g., crystallization), the solubility

(mole fraction) can be modeled using the Modified Apelblat Equation, which correlates solubility
with temperature (

): [2]

A, B, C: Empirical constants determined experimentally.

Application: Use this model to predict yield losses in mother liquors during cooling

crystallization.[2]

Experimental Protocols
As a Senior Scientist, I recommend validating these values internally, as commercial batches

may contain isomers affecting saturation points.

Protocol A: Gravimetric Determination of Solubility (The
Gold Standard)
This protocol ensures thermodynamic equilibrium is reached, critical for accurate data.

Materials: 2-Methyldecanoic acid, anhydrous solvent, temperature-controlled orbital shaker,

0.45 µm PTFE syringe filters.
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Preparation: Add excess 2-methyldecanoic acid to 10 mL of solvent in a sealed glass vial

until a visible undissolved phase remains (saturation).

Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours. Crucial: Ensure

constant temperature; fluctuations cause supersaturation or precipitation.[2]

Filtration: Stop agitation and let settle for 1 hour. Quickly filter the supernatant using a pre-

warmed syringe filter (to prevent precipitation in the filter).

Quantification:

Pipette a known volume (

) of filtrate into a pre-weighed dish.[2]

Evaporate solvent under nitrogen stream or vacuum.[2]

Weigh the residue (

).[2]

Calculation: Solubility (

) =

.[2]

Protocol B: Solvent Selection Decision Tree
Use this logic flow to select the appropriate solvent for your specific application (Extraction vs.

Reaction vs. Analysis).
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Start: Select Solvent for 2-Methyldecanoic Acid

What is the process goal?

Extraction from Water Chemical Synthesis GC/HPLC Analysis

Use Hexane or Heptane
(Immiscible, floats on water)

Standard

Use Dichloromethane (DCM)
(Immiscible, sinks in water)

If heavier phase needed

High Temp Required? Derivatization needed?

Use Toluene
(BP ~110°C, Inert)

Yes

Use THF or Diethyl Ether
(Good solubility, easy removal)

No

Use Methanol/BF3
(For Methyl Esterification)

Yes (GC-FID)

Use Acetonitrile or Isopropanol
(Direct injection)

No (HPLC-UV/MS)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on process requirements.

Applications in Drug Development[4]
Chiral Resolution via Diastereomeric Salt Formation
Since 2-methyldecanoic acid is chiral, solubility differences are exploited to separate

enantiomers.[2]

Mechanism: React the racemic acid with a chiral amine (e.g., (R)-1-phenylethylamine).[2]

Solvent Role: The resulting diastereomeric salts will have distinct solubilities in solvents like

Acetone or Acetonitrile. The less soluble salt precipitates, allowing filtration.
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Optimization: The branching at C2 often increases the solubility difference between

diastereomers compared to linear analogs, making resolution more efficient.

Lipophilicity Modulation
In drug formulation, 2-methyldecanoic acid is used as a hydrophobic counter-ion to increase

the lipophilicity of hydrophilic amine drugs.

Impact: Forming an ion-pair with this acid can increase the drug's solubility in lipid

membranes (permeability) and in formulation vehicles like Miglyol or Corn Oil.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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